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molecular formula C16H13NO4 B2984720 2-[(4-Methoxyphenyl)methoxy]isoindole-1,3-dione CAS No. 2014-61-1

2-[(4-Methoxyphenyl)methoxy]isoindole-1,3-dione

Cat. No. B2984720
CAS RN: 2014-61-1
M. Wt: 283.283
InChI Key: HKVUKOYOPFEIBG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04555578

Procedure details

To a solution of N-hydroxyphthalimide (11.1 g) and p-methoxybenzyl bromide (13.7 ml) in N,N-dimethylformamide (100 ml) is added triethylamine (6.8 g), and the mixture is stirred at room temperature for 1 hour and at 60° to 70° C. for 1 hour. The reaction mixture is poured into ice water and extracted with ethyl acetate. The extract solution is washed with diluted hydrochloric acid and water, dried and concentrated under reduced pressure. The residue is crystallized from methanol to give N-p-methoxybenzyloxyphthalimide (17 g). mp. 139°-141° C.
Name
N-hydroxyphthalimide
Quantity
11.1 g
Type
reactant
Reaction Step One
Name
p-methoxybenzyl bromide
Quantity
13.7 mL
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
6.8 g
Type
reactant
Reaction Step One
Name
N,N-dimethylformamide
Quantity
100 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
N-p-methoxybenzyloxyphthalimide

Identifiers

REACTION_CXSMILES
[OH:1][N:2]1[C:6](=[O:7])[C:5]2=[CH:8][CH:9]=[CH:10][CH:11]=[C:4]2[C:3]1=[O:12].[CH3:13][O:14][C:15]1[CH:22]=[CH:21][C:18]([CH2:19]Br)=[CH:17][CH:16]=1.C(N(CC)CC)C>CN(C)C=O>[CH3:13][O:14][C:15]1[CH:22]=[CH:21][C:18]([CH2:19][O:1][N:2]2[C:3](=[O:12])[C:4]3=[CH:11][CH:10]=[CH:9][CH:8]=[C:5]3[C:6]2=[O:7])=[CH:17][CH:16]=1

Inputs

Step One
Name
N-hydroxyphthalimide
Quantity
11.1 g
Type
reactant
Smiles
ON1C(C=2C(C1=O)=CC=CC2)=O
Name
p-methoxybenzyl bromide
Quantity
13.7 mL
Type
reactant
Smiles
COC1=CC=C(CBr)C=C1
Name
triethylamine
Quantity
6.8 g
Type
reactant
Smiles
C(C)N(CC)CC
Name
N,N-dimethylformamide
Quantity
100 mL
Type
solvent
Smiles
CN(C=O)C
Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Smiles

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture is stirred at room temperature for 1 hour and at 60° to 70° C. for 1 hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate
WASH
Type
WASH
Details
The extract solution is washed with diluted hydrochloric acid and water
CUSTOM
Type
CUSTOM
Details
dried
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
The residue is crystallized from methanol

Outcomes

Product
Details
Reaction Time
 1 h
Name
N-p-methoxybenzyloxyphthalimide
Type
product
Smiles
COC1=CC=C(CON2C(C=3C(C2=O)=CC=CC3)=O)C=C1
Measurements
Type Value Analysis
AMOUNT: MASS 17 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.